Cas no 19902-59-1 (11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol)

• Product name: 11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol
• CAS No: 19902-59-1
• MF: C₃₁H₅₂O₂
• MW: 456.74338
• CID: 881717

11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol Chemical and Physical Properties

Names and Identifiers

• 11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol
• AC1L5QA8
• AC1Q7BFH
• AG-K-53500
• AR-1C0498
• CTK4E2697
• NSC129989
• NSC129992

• Inchi： InChI=1S/C31H52O2/c1-27(2)22-11-9-20-19-29(5)16-13-23-28(3,4)26(33-8)15-18-31(23,7)24(29)12-10-21(20)30(22,6)17-14-25(27)32/h9,21-26,32H,10-19H2,1-8H3
• InChI Key： HADVFQOSVABMHT-UHFFFAOYSA-N
• SMILES： COC1CCC2(C)C(CCC3(C)CC4=CCC5C(C)(C)C(O)CCC5(C)C4CCC23)C1(C)C |t:13|

Computed Properties

• Exact Mass: 456.39696
• Monoisotopic Mass: 456.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.02
• Boiling Point: 520.8°C at 760 mmHg
• Flash Point: 203°C
• Refractive Index: 1.535
• PSA: 29.46
• LogP: 7.79380